Cas no 2062227-36-3 (tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate
• CAS No: 2062227-36-3
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6332971
• PubChem ID: 112406867
• Update Time: 2025-06-08

tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548631
• tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate
• 2062227-36-3

• Inchi： 1S/C16H23NO3/c1-15(2,3)20-14(18)17-11-16(19)10-6-8-12-7-4-5-9-13(12)16/h4-5,7,9,19H,6,8,10-11H2,1-3H3,(H,17,18)
• InChI Key： GYOWFSXPVDZBBJ-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate

Introduction to Tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate (CAS No. 2062227-36-3)

Tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate, identified by its CAS number 2062227-36-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates and features a bulky tert-butyl group attached to a carbamate moiety, which is further linked to a naphthalene derivative. The structural configuration of this molecule imparts unique physicochemical properties that make it a valuable candidate for further exploration in drug development.

The naphthalene ring in the molecular structure of tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate serves as a key pharmacophore, contributing to its potential biological activity. Naphthalene derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and even anticancer properties. The presence of a hydroxyl group on the naphthalene ring further enhances its reactivity and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of understanding the three-dimensional structure of such compounds. The tert-butyl group attached to the carbamate moiety not only influences the solubility and stability of the molecule but also plays a crucial role in determining its binding affinity to biological targets. This structural feature has been leveraged in the design of novel drug candidates aimed at modulating specific enzymatic pathways.

In the context of modern drug discovery, tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate has garnered attention due to its potential as an intermediate in synthesizing more complex pharmacophores. The carbamate functional group is particularly noteworthy for its ability to participate in hydrogen bonding interactions, which are critical for drug-receptor binding. This characteristic makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity.

Current research in medicinal chemistry emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural features of tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate, including its naphthalene derivative and carbamate moiety, position it as a promising candidate for such multitargeted approaches. Studies have begun to explore its potential applications in treating neurological disorders by modulating neurotransmitter pathways.

The synthesis of tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These synthetic strategies not only enhance the feasibility of producing larger quantities but also improve the scalability for industrial applications.

The pharmacokinetic profile of tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate is another critical aspect that has been extensively studied. Preliminary pharmacokinetic assessments indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound reaches therapeutic levels in vivo and maintains efficacy while minimizing side effects.

In conclusion,tert-butyl N-[(1-hydroxy-1,2,3,4-tetrahydronaphthalen-1-yl)methyl]carbamate (CAS No. 2062227-36-3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. Ongoing research continues to uncover new potential applications for this compound in various therapeutic areas. As our understanding of molecular interactions deepens,tert-butyl N-[(1-hydroxy-(...)]methylcarbamate] is poised to play a pivotal role in the development of next-generation therapeutics.